Cas no 1364633-42-0 (4-(2,2-Difluoropropoxy)piperidine)

• Product Name: 4-(2,2-Difluoropropoxy)piperidine
• CAS No: 1364633-42-0
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• MDL: MFCD28520471
• CID: 5683311
• PubChem ID: 66696136
• Update Time: 2025-05-21

4-(2,2-Difluoropropoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoropropoxy)piperidine
• SCHEMBL470884
• EN300-2586334
• JIRDTVWKYCUKHP-UHFFFAOYSA-N
• 1364633-42-0
• 4-(2,2-Difluoropropoxy)piperidine

• MDL： MFCD28520471
• Inchi： 1S/C8H15F2NO/c1-8(9,10)6-12-7-2-4-11-5-3-7/h7,11H,2-6H2,1H3
• InChI Key： JIRDTVWKYCUKHP-UHFFFAOYSA-N
• SMILES： FC(C)(COC1CCNCC1)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2,2-Difluoropropoxy)piperidine

Recent Advances in the Application of 4-(2,2-Difluoropropoxy)piperidine (CAS: 1364633-42-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(2,2-Difluoropropoxy)piperidine (CAS: 1364633-42-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropoxy-piperidine scaffold, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors.

One of the most notable applications of 4-(2,2-Difluoropropoxy)piperidine is its incorporation into the design of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulators. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in enhancing the blood-brain barrier permeability of candidate molecules, thereby improving their CNS bioavailability. The study reported a 30% increase in efficacy compared to traditional piperidine derivatives, attributed to the electron-withdrawing effects of the difluoropropoxy group.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute demonstrated that derivatives of 4-(2,2-Difluoropropoxy)piperidine exhibit potent inhibitory effects on histone deacetylases (HDACs), particularly HDAC6. The study, published in Cancer Research, reported IC50 values in the low nanomolar range, suggesting its promise as a scaffold for developing next-generation epigenetic therapies.

The synthetic accessibility of 4-(2,2-Difluoropropoxy)piperidine has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved yield (78%) and reduced environmental impact through solvent recycling. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Emerging computational studies have provided insights into the molecular interactions of 4-(2,2-Difluoropropoxy)piperidine-containing compounds. Molecular docking simulations published in the Journal of Chemical Information and Modeling revealed that the difluoropropoxy moiety enhances binding affinity to various protein targets through favorable hydrophobic interactions and fluorine-mediated hydrogen bonding. These findings are guiding the rational design of new drug candidates incorporating this structural motif.

Despite these promising developments, challenges remain in the clinical translation of 4-(2,2-Difluoropropoxy)piperidine-based therapeutics. Recent pharmacokinetic studies have identified potential metabolic liabilities that require structural optimization. Ongoing research is focused on addressing these limitations while maintaining the compound's beneficial pharmacological properties.

The growing body of research on 4-(2,2-Difluoropropoxy)piperidine (CAS: 1364633-42-0) underscores its versatility as a valuable building block in medicinal chemistry. As investigations continue into its diverse applications and mechanisms of action, this compound is poised to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.